![molecular formula C13H18ClNO B4140575 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride](/img/structure/B4140575.png)
2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride
Overview
Description
2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride, also known as MPPA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPPA is a chiral compound that has been found to have a variety of biochemical and physiological effects, making it an important tool for researchers in the fields of pharmacology, biochemistry, and neuroscience.
Mechanism of Action
2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride acts as an agonist for the GPR35 receptor, which is a member of the GPCR family. When this compound binds to the GPR35 receptor, it activates a signaling cascade that leads to the activation of downstream effectors. The exact mechanism of action of this compound is still being studied, but it is believed to involve the activation of G proteins and the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of immune function and inflammation. This compound has also been found to have an effect on the regulation of blood pressure, and may have potential applications in the treatment of hypertension.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride in lab experiments is its potency and selectivity as an agonist for the GPR35 receptor. This makes it a valuable tool for studying the function of this receptor and its role in various physiological processes. However, one limitation of using this compound is that it is a chiral compound, which can complicate its synthesis and analysis.
Future Directions
There are many potential future directions for research on 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride and its applications. One area of interest is the development of new drugs that target the GPR35 receptor, using this compound as a starting point for drug development. Another area of interest is the study of the role of GPR35 in various disease states, including inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Scientific Research Applications
2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has been used in a variety of scientific research applications, including as a tool for studying the function of G protein-coupled receptors (GPCRs). GPCRs are important targets for drug development, and this compound has been found to be a potent and selective agonist for the GPR35 receptor. This compound has also been used to study the role of GPR35 in immune function and inflammation.
properties
IUPAC Name |
2-methyl-2-(3-phenylprop-2-ynylamino)propan-1-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO.ClH/c1-13(2,11-15)14-10-6-9-12-7-4-3-5-8-12;/h3-5,7-8,14-15H,10-11H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXBZPWHVGPDRMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NCC#CC1=CC=CC=C1.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>36 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24794304 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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